![molecular formula C19H18N2O4 B2443998 N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide CAS No. 491867-67-5](/img/structure/B2443998.png)
N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide, also known as MMDA, is a chemical compound that belongs to the class of amphetamines. It was first synthesized in the 1970s and has since been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Scientific Research Applications
Synthesis and Biological Activities
Recent studies have explored the synthesis of novel compounds with structures similar to N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide, focusing on their potential biological activities.
Herbicidal Activity : Novel derivatives of N-(7-Fluoro-3-oxo-3,4-dihydro-2H-benzo[b]oxazin-6-yl) acetamide were synthesized, showing significant herbicidal efficacy against Amaranthus spinosus, highlighting their potential as safer and more efficacious compounds for agricultural applications (Huang Ming-zhi & Min Zhong-cheng, 2006).
Enzyme Inhibitory Potential : A series of sulfonamides with benzodioxane and acetamide moieties were synthesized and tested for their enzyme inhibitory activities against α-glucosidase and acetylcholinesterase (AChE). These compounds demonstrated substantial inhibitory activity, suggesting their potential application in managing conditions like diabetes and Alzheimer's disease (M. Abbasi et al., 2019).
Antibacterial Agents : N-substituted sulfonamides bearing the benzodioxane moiety were synthesized and showed potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains, indicating their usefulness as antibacterial agents (M. Abbasi et al., 2016).
Analgesic Activity : Acetamide derivatives were synthesized and investigated for their analgesic properties against thermal, mechanical, and chemical nociceptive stimuli. The compounds significantly decreased acetic acid-induced writhing responses and increased latencies in hot-plate and tail-clip tests, showcasing their potential as analgesic agents (Z. Kaplancıklı et al., 2012).
Antiplasmodial Properties : Novel N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides were synthesized and evaluated for their in vitro antiplasmodial properties against Plasmodium falciparum. Preliminary results revealed that specific substitutions in the compounds are required for biological activity, suggesting a promising direction for the development of antimalarial therapies (M. Mphahlele et al., 2017).
properties
IUPAC Name |
N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(2,3-dihydroindol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O4/c1-12(22)14-8-17-18(25-11-24-17)9-15(14)20-19(23)10-21-7-6-13-4-2-3-5-16(13)21/h2-5,8-9H,6-7,10-11H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUWRPTAJCRSNEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC2=C(C=C1NC(=O)CN3CCC4=CC=CC=C43)OCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.